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Compound of Interest

Compound Name: GW9508

Cat. No.: B1672551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

GW9508, a potent and selective agonist for the free fatty acid receptors FFAR1 (GPR40) and

FFAR4 (GPR120), for use in a variety of experimental settings. Adherence to these guidelines

is crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical and Biological Properties of
GW9508
GW9508 is a small molecule agonist with approximately 100-fold selectivity for GPR40 over

GPR120.[1] Its activation of these receptors, particularly GPR40, initiates a cascade of

intracellular signaling events with implications for insulin secretion, inflammation, and other

physiological processes.

A summary of the key quantitative data for GW9508 is presented in the table below for easy

reference.
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Property Value

Molecular Weight 347.41 g/mol

Formula C₂₂H₂₁NO₃

CAS Number 885101-89-3

Purity ≥98%[2]

Solubility (DMSO)

≥100 mg/mL (287.84 mM). It is noted that

hygroscopic DMSO can negatively impact

solubility, so freshly opened DMSO is

recommended.[1]

Solubility (Ethanol) Soluble to 100 mM.[2]

pEC₅₀ (GPR40) 7.32

pEC₅₀ (GPR120) 5.46[1]

Storage (Powder)
-20°C for up to 3 years, or at 4°C for up to 2

years.[1]

Storage (Stock Solution in DMSO)
-80°C for up to 2 years, or -20°C for up to 1

year.[1]

Experimental Protocols
I. Preparation of a High-Concentration Stock Solution for
In Vitro Use (e.g., 100 mM in DMSO)
This protocol describes the preparation of a high-concentration stock solution of GW9508,

typically for use in cell-based assays.

Materials:

GW9508 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes
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Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate Reagents: Allow the vial of GW9508 powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing the Compound: Accurately weigh the desired amount of GW9508 powder. For

example, to prepare 1 mL of a 100 mM stock solution, you would need 34.74 mg of GW9508
(Mass = Molarity × Volume × Molecular Weight).

Dissolution: Add the appropriate volume of DMSO to the GW9508 powder. Using the

previous example, add 1 mL of DMSO.

Mixing: Vortex the solution until the GW9508 is completely dissolved. Gentle warming in a

water bath (not exceeding 37°C) can be used to aid dissolution if necessary.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. Store the aliquots at -80°C for long-term storage (up to 2 years) or at

-20°C for shorter-term storage (up to 1 year).[1]

II. Preparation of a Working Solution for In Vivo Use
This protocol provides a general guideline for preparing a GW9508 solution suitable for

administration to laboratory animals. The final formulation may need to be optimized based on

the specific animal model and route of administration.

Materials:

High-concentration GW9508 stock solution in DMSO (prepared as described above)

PEG300

Tween-80
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Sterile Saline (0.9% NaCl)

Sterile tubes and syringes

Procedure:

Prepare the Vehicle: A common vehicle for in vivo administration of hydrophobic compounds

consists of a mixture of DMSO, PEG300, Tween-80, and saline. A typical formulation is 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

Dilution of Stock Solution:

Start with your high-concentration GW9508 stock solution in DMSO.

In a sterile tube, add the required volume of the DMSO stock solution.

Sequentially add the other vehicle components, mixing thoroughly after each addition. For

example, to prepare 1 mL of a final solution, you could add 100 µL of a 25 mg/mL

GW9508 stock in DMSO to 400 µL of PEG300 and mix. Then, add 50 µL of Tween-80 and

mix again. Finally, add 450 µL of saline to reach the final volume of 1 mL.[1]

Final Checks: Ensure the final solution is clear and free of precipitation. If precipitation

occurs, gentle warming and sonication may be used to aid dissolution.[1]

Administration: It is recommended to prepare the working solution for in vivo experiments

fresh on the day of use.[1]

Signaling Pathways of GW9508
GW9508 primarily exerts its effects through the activation of the G-protein coupled receptor

GPR40 (FFAR1). This receptor is coupled to the Gq family of G proteins. Upon agonist binding,

GPR40 can also signal through the Gs protein pathway.
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Caption: Signaling pathway of GW9508 via GPR40 activation.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the logical flow for preparing GW9508 stock solutions for both

in vitro and in vivo applications.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1672551?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672551?utm_src=pdf-body
https://www.benchchem.com/product/b1672551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For In Vitro Use

For In Vivo Use

Start: Obtain GW9508 Powder

Accurately Weigh Powder

Dissolve in Anhydrous DMSO
(e.g., to 100 mM)

Vortex until Dissolved
(Gentle warming if needed)

High-Concentration
Stock Solution

Aliquot into Single-Use Tubes
Dilute Stock with

Cell Culture Medium
to Working Concentration

Dilute Stock into Vehicle
to Final Concentration

Store at -80°C or -20°CUse in Cell-Based Assays

Prepare Vehicle
(e.g., DMSO/PEG300/Tween-80/Saline)

Administer to Animals
(Prepare Fresh)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672551?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672551?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. GW 9508 | Free Fatty Acid Receptors | Tocris Bioscience [tocris.com]

To cite this document: BenchChem. [Preparation of GW9508 Stock Solutions for
Experimental Use: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1672551#how-to-prepare-a-stock-
solution-of-gw9508-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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